Cas no 1443345-14-9 (Ethyl 5-(3-bromo-5,6-difluoro-phenoxy)pentanoate)

• Product Name: Ethyl 5-(3-bromo-5,6-difluoro-phenoxy)pentanoate
• CAS No: 1443345-14-9
• MF: C₁₃H₁₅BrF₂O₃
• MW: 337.157210588455
• MDL: MFCD18911484
• CID: 5180218
• Update Time: 2026-03-05

Ethyl 5-(3-bromo-5,6-difluoro-phenoxy)pentanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(3-bromo-5,6-difluoro-phenoxy)pentanoate

• MDL： MFCD18911484
• Inchi： 1S/C13H15BrF2O3/c1-2-18-12(17)5-3-4-6-19-11-8-9(14)7-10(15)13(11)16/h7-8H,2-6H2,1H3
• InChI Key： BWNMMKRLVAVNJG-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CCCCOC1=C(F)C(F)=CC(Br)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 8

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 347.5±42.0 °C at 760 mmHg
• Flash Point: 163.9±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 5-(3-bromo-5,6-difluoro-phenoxy)pentanoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 5-(3-bromo-5,6-difluoro-phenoxy)pentanoate

Comprehensive Guide to Ethyl 5-(3-bromo-5,6-difluoro-phenoxy)pentanoate (CAS No. 1443345-14-9): Properties, Applications, and Market Insights

Ethyl 5-(3-bromo-5,6-difluoro-phenoxy)pentanoate (CAS 1443345-14-9) is a specialized fluorinated aromatic ester with growing importance in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo-difluoro-phenoxy moiety, has attracted significant attention due to its potential as a building block for more complex molecules. The presence of both halogen substituents and an ester functional group makes it particularly valuable for structure-activity relationship studies in drug discovery.

The molecular structure of Ethyl 5-(3-bromo-5,6-difluoro-phenoxy)pentanoate features a pentanoate chain terminated with an ethyl ester, connected to a 3-bromo-5,6-difluorophenoxy group. This combination of features provides excellent lipophilicity while maintaining sufficient water solubility for biological applications. Recent studies have highlighted its utility in creating fluorinated analogs of bioactive compounds, addressing the increasing demand for metabolically stable pharmaceutical ingredients.

In pharmaceutical applications, CAS 1443345-14-9 serves as a key intermediate for developing fluorine-containing drugs, particularly in CNS and anti-inflammatory therapies. The difluoro substitution pattern enhances metabolic stability while the bromo group offers a convenient site for further functionalization through cross-coupling reactions. Researchers are particularly interested in its potential for creating protease inhibitors and kinase modulators, addressing current challenges in cancer and neurodegenerative disease treatment.

The agrochemical industry has shown growing interest in Ethyl 5-(3-bromo-5,6-difluoro-phenoxy)pentanoate as a precursor for novel fluorinated pesticides and herbicides. The compound's structural features contribute to improved pest resistance management and environmental persistence, key factors in modern crop protection strategies. Recent patent filings indicate its use in developing next-generation systemic fungicides with enhanced leaf penetration capabilities.

From a synthetic chemistry perspective, 1443345-14-9 offers multiple advantages. The ethyl ester group provides excellent stability during storage while remaining reactive enough for subsequent transformations. The phenoxy linker introduces valuable flexibility in molecular design, allowing for optimal bioisosteric replacement strategies. These properties make it particularly valuable for medicinal chemistry applications where precise control over molecular geometry and electronic properties is required.

Market analysis indicates steady growth in demand for Ethyl 5-(3-bromo-5,6-difluoro-phenoxy)pentanoate, driven by expanding research in fluorinated pharmaceuticals and precision agriculture. The compound's versatility as a chemical building block positions it well in the fine chemicals market, with particular strength in North American and European research centers. Current pricing trends reflect its status as a high-value intermediate rather than a bulk commodity.

Quality control for CAS 1443345-14-9 typically involves rigorous HPLC analysis to ensure high purity (>98%), with particular attention to residual solvents and halogen content. Storage recommendations emphasize protection from moisture and light, preferably under inert atmosphere at controlled temperatures. These specifications make it suitable for GMP-compliant pharmaceutical applications where stringent quality standards apply.

Environmental and safety considerations for Ethyl 5-(3-bromo-5,6-difluoro-phenoxy)pentanoate follow standard protocols for halogenated compounds. While not classified as highly hazardous, proper personal protective equipment should be used during handling. The compound's biodegradation profile has become a focus of recent studies, particularly regarding its potential metabolites in environmental systems.

Future research directions for 1443345-14-9 include exploration of its use in PET radiotracer development (through bromine-76 substitution) and applications in fluorescent probes for biological imaging. The compound's unique electronic properties make it particularly interesting for materials science applications, including potential use in organic electronics and liquid crystal formulations.

For researchers considering Ethyl 5-(3-bromo-5,6-difluoro-phenoxy)pentanoate for their projects, several synthetic routes are available. The most common approach involves nucleophilic aromatic substitution of appropriate difluorophenol precursors, followed by esterification of the resulting intermediate. Alternative methods utilizing transition metal catalysis have shown promise for improving yields and reducing reaction times in scaled-up production.